N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-N-(3-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C15H16ClNO2S/c1-12-4-3-5-15(10-12)17(20(2,18)19)11-13-6-8-14(16)9-7-13/h3-10H,11H2,1-2H3
• InChI Key: NGWJNKNPHSHBJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(CC2=CC=C(C=C2)Cl)S(=O)(=O)C
• Molecular Formula: C15H16ClNO2S
• Molecular Weight: 309.8 g/mol

Description

N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide, also known as CMMS, is a chemical compound that has been used in various scientific research applications. This compound has been synthesized using different methods and has been found to have a mechanism of action that affects biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide involves the inhibition of specific enzymes such as carbonic anhydrase and sulfonamide hydrolase. Carbonic anhydrase is an enzyme that is involved in the regulation of pH in the body. Sulfonamide hydrolase is an enzyme that is involved in the metabolism of sulfonamide drugs. By inhibiting these enzymes, N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide can affect biochemical and physiological processes in the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide depend on the specific enzyme that it inhibits. Inhibition of carbonic anhydrase can affect the regulation of pH in the body, which can have implications for diseases such as glaucoma, epilepsy, and osteoporosis. Inhibition of sulfonamide hydrolase can affect the metabolism of sulfonamide drugs, which can have implications for drug interactions and toxicity.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide in lab experiments is its specificity for certain enzymes. This allows researchers to study the effects of inhibiting specific enzymes on biochemical and physiological processes. However, a limitation of using N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide is its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for the use of N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide in scientific research. One direction is the development of new drugs based on the structure of N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide. Another direction is the study of the effects of N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide on other enzymes and biochemical pathways. Additionally, the potential use of N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide in the treatment of different diseases such as cancer and neurological disorders warrants further investigation.
Conclusion:
In conclusion, N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide is a chemical compound that has been used in various scientific research applications. It can be synthesized using different methods and has a mechanism of action that affects biochemical and physiological processes. N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide has potential therapeutic effects on different diseases and has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Its specificity for certain enzymes allows researchers to study the effects of inhibiting specific enzymes on biochemical and physiological processes. However, its potential toxicity and the need for careful handling are limitations that need to be considered. The future directions for the use of N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide in scientific research include the development of new drugs and the study of the effects of N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide on other enzymes and biochemical pathways.

Synthesis Methods

N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide can be synthesized using different methods. One of the methods involves the reaction of 4-chlorobenzyl chloride with 3-methylbenzenesulfonamide in the presence of a base such as sodium hydroxide. The resulting product is then purified using column chromatography. Another method involves the reaction of 4-chlorobenzylamine with 3-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using recrystallization.

Scientific Research Applications

N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide has been used in various scientific research applications such as in the development of new drugs. It has been found to have potential therapeutic effects on different diseases such as cancer, inflammation, and neurological disorders. N-(4-chlorobenzyl)-N-(3-methylphenyl)methanesulfonamide has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. It has also been found to have a neuroprotective effect in a rat model of Parkinson's disease.